Cas no 117882-35-6 (1H-Indazole, 3-(chloromethyl)-, hydrochloride (1:1))
1H-Indazole, 3-(chloromethyl)-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
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- 1H-Indazole, 3-(chloromethyl)-, hydrochloride (1:1)
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- Inchi: 1S/C8H7ClN2.ClH/c9-5-8-6-3-1-2-4-7(6)10-11-8;/h1-4H,5H2,(H,10,11);1H
- InChI Key: FHAYPJVAOHSEOF-UHFFFAOYSA-N
- SMILES: C(C1=NNC2C=CC=CC1=2)Cl.Cl
1H-Indazole, 3-(chloromethyl)-, hydrochloride (1:1) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6738880-0.05g |
3-(chloromethyl)-1H-indazole hydrochloride |
117882-35-6 | 95% | 0.05g |
$245.0 | 2023-05-30 | |
| Enamine | EN300-6738880-0.1g |
3-(chloromethyl)-1H-indazole hydrochloride |
117882-35-6 | 95% | 0.1g |
$366.0 | 2023-05-30 | |
| Enamine | EN300-6738880-0.25g |
3-(chloromethyl)-1H-indazole hydrochloride |
117882-35-6 | 95% | 0.25g |
$524.0 | 2023-05-30 | |
| Enamine | EN300-6738880-0.5g |
3-(chloromethyl)-1H-indazole hydrochloride |
117882-35-6 | 95% | 0.5g |
$824.0 | 2023-05-30 | |
| Enamine | EN300-6738880-1.0g |
3-(chloromethyl)-1H-indazole hydrochloride |
117882-35-6 | 95% | 1g |
$1057.0 | 2023-05-30 | |
| Enamine | EN300-6738880-2.5g |
3-(chloromethyl)-1H-indazole hydrochloride |
117882-35-6 | 95% | 2.5g |
$2071.0 | 2023-05-30 | |
| Enamine | EN300-6738880-5.0g |
3-(chloromethyl)-1H-indazole hydrochloride |
117882-35-6 | 95% | 5g |
$3065.0 | 2023-05-30 | |
| Enamine | EN300-6738880-10.0g |
3-(chloromethyl)-1H-indazole hydrochloride |
117882-35-6 | 95% | 10g |
$4545.0 | 2023-05-30 | |
| Aaron | AR028NMO-50mg |
3-(chloromethyl)-1H-indazolehydrochloride |
117882-35-6 | 95% | 50mg |
$362.00 | 2025-02-16 | |
| Aaron | AR028NMO-100mg |
3-(chloromethyl)-1H-indazolehydrochloride |
117882-35-6 | 95% | 100mg |
$529.00 | 2025-02-16 |
1H-Indazole, 3-(chloromethyl)-, hydrochloride (1:1) Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
Additional information on 1H-Indazole, 3-(chloromethyl)-, hydrochloride (1:1)
Comprehensive Overview of 1H-Indazole, 3-(chloromethyl)-, hydrochloride (1:1) (CAS No. 117882-35-6)
1H-Indazole, 3-(chloromethyl)-, hydrochloride (1:1) (CAS No. 117882-35-6) is a specialized organic compound widely utilized in pharmaceutical research and chemical synthesis. This compound, characterized by its indazole core and chloromethyl functional group, plays a pivotal role in the development of bioactive molecules. Its unique structural features make it a valuable intermediate for designing kinase inhibitors, anticancer agents, and other therapeutic compounds. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and medicinal chemistry.
The growing interest in 1H-Indazole derivatives is driven by their diverse biological activities, including anti-inflammatory, antiviral, and antitumor properties. With the rise of precision medicine and targeted therapies, the demand for high-quality intermediates like 3-(chloromethyl)-1H-indazole hydrochloride has surged. This compound is particularly sought after for its ability to serve as a building block in the synthesis of small-molecule drugs, aligning with current trends in personalized healthcare and biopharmaceutical innovation.
From a synthetic chemistry perspective, CAS No. 117882-35-6 offers versatility in organic transformations. Its reactive chloromethyl group enables facile modifications, making it a preferred choice for structure-activity relationship (SAR) studies. Laboratories and R&D facilities often inquire about its purity standards, storage conditions, and supply availability, reflecting its critical role in high-throughput screening and lead optimization processes.
In the context of green chemistry and sustainable synthesis, researchers are exploring eco-friendly methods to produce 1H-Indazole, 3-(chloromethyl)-, hydrochloride (1:1). Questions about solvent-free reactions, catalytic efficiency, and waste reduction are increasingly common in scientific forums. This aligns with global efforts to minimize the environmental impact of chemical manufacturing while maintaining high-yield outputs.
The compound's relevance extends to academic research, where it is used to investigate molecular interactions and biological pathways. Its inclusion in chemical libraries for virtual screening underscores its importance in computational drug design. As AI-driven drug discovery gains traction, the demand for well-characterized compounds like 3-(chloromethyl)-1H-indazole hydrochloride is expected to grow, further solidifying its position in the pharmaceutical supply chain.
For suppliers and distributors, ensuring consistent quality and regulatory compliance of CAS No. 117882-35-6 is paramount. Customers frequently search for technical data sheets, analytical certificates, and safety guidelines to meet Good Manufacturing Practices (GMP) standards. Transparency in sourcing and production methods is also a key concern, reflecting the industry's emphasis on traceability and ethical sourcing.
In summary, 1H-Indazole, 3-(chloromethyl)-, hydrochloride (1:1) (CAS No. 117882-35-6) is a cornerstone in modern pharmaceutical chemistry. Its applications span from drug development to material science, addressing both current and emerging challenges in healthcare and biotechnology. As research continues to uncover new potentials for indazole-based compounds, this molecule remains a focal point for innovation and scientific advancement.
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